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Compound of Interest

Compound Name: Cerium-139

CAS No.: 13982-30-4

Cat. No.: B14706780

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of radioactive materials are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

Cerium-139 (Ce-139), a radioisotope with applications in research and calibration.

Cerium-139 is a gamma-emitting radionuclide that decays by electron capture to Lanthanum-

139.[1] Adherence to proper disposal protocols is critical to mitigate radiological risks and

comply with federal and state regulations.

Understanding Cerium-139 Waste Classification
The U.S. Nuclear Regulatory Commission (NRC) regulates the disposal of low-level radioactive

waste under 10 CFR Part 61. This regulation establishes a classification system (Class A,

Class B, and Class C) based on the concentration of specific long-lived and short-lived

radionuclides.[2][3] A key determinant in the disposal procedure for Cerium-139 is its

classification.
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Notably, Cerium-139 is not listed in the radionuclide tables of 10 CFR 61.55.[2] According to

the regulation, if a radioactive waste does not contain any nuclides listed in these tables, it is

designated as Class A waste.[2] This classification generally indicates a lower potential hazard

and has less stringent disposal requirements compared to Class B and Class C wastes.[2]

Key Radiological Properties of Cerium-139
A comprehensive understanding of the radiological properties of Cerium-139 is fundamental to

safe handling and disposal.

Property Value

Half-life 137.64 days[4]

Decay Mode Electron Capture to Lanthanum-139[1]

Emissions Gamma rays, X-rays

Specific Activity 6.5 x 10³ Ci/g

Labeling Requirement Quantity 100 µCi[5]

Step-by-Step Disposal Procedures for Cerium-139
Waste
The following procedures are designed to provide a clear, operational workflow for the safe

disposal of Cerium-139 waste, in line with its classification as Class A radioactive waste.

Waste Segregation
Proper segregation at the point of generation is the first and most critical step in managing

radioactive waste.

Isolate Cerium-139 Waste: Keep all solid and liquid waste containing Cerium-139 separate

from other radioactive, hazardous chemical, and general laboratory waste streams.

Solid vs. Liquid: Segregate solid waste (e.g., contaminated gloves, paper towels,

plasticware) from liquid waste (e.g., aqueous solutions, scintillation fluids).
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Containerization and Shielding
Appropriate containment and shielding are essential to minimize radiation exposure.

Use Designated Containers: Place Cerium-139 waste in clearly marked, durable, and leak-

proof containers.

Shielding: Given that Cerium-139 is a gamma emitter, appropriate shielding (e.g., lead pigs

or bricks) should be used for waste containers to keep radiation exposure As Low As

Reasonably Achievable (ALARA). The thickness of the shielding will depend on the activity of

the waste.

Container Integrity: Ensure containers are in good condition and are not overfilled.

Labeling and Record-Keeping
Accurate labeling and meticulous record-keeping are regulatory requirements and crucial for

safety.

Labeling: All waste containers must be clearly labeled with the following information:

The words "Caution, Radioactive Material"

The radiation symbol (trefoil)

The radionuclide (Cerium-139)

The estimated activity and the date of measurement

The waste form (solid or liquid)

The name of the principal investigator and the laboratory contact information

Waste Log: Maintain a detailed log for each waste container, documenting each addition of

waste, including the date, volume, and activity.

Waste Storage
Temporary storage of radioactive waste within the laboratory must be done safely and securely.
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Designated Storage Area: Store waste containers in a designated, secure area away from

high-traffic locations.

Shielding and Signage: The storage area should be properly shielded and posted with

appropriate radiation warning signs.

Decay-in-Storage: For short-lived radionuclides, decay-in-storage is a viable disposal option.

With a half-life of 137.64 days, storing Cerium-139 waste for decay may be feasible

depending on the initial activity and institutional policies. Waste should be stored for at least

10 half-lives (approximately 3.8 years for Ce-139) until its radioactivity is indistinguishable

from background radiation. After this period, and with verification via radiation survey, the

waste may be disposed of as non-radioactive waste, provided it does not contain other

hazardous materials.

Disposal Request and Pickup
The final disposal of Cerium-139 waste must be handled by qualified professionals.

Contact Radiation Safety Officer (RSO): When a waste container is full or ready for disposal,

contact your institution's RSO or Environmental Health and Safety (EHS) department.

Licensed Waste Broker: Your institution will have a contract with a licensed radioactive waste

broker for the collection, transport, and ultimate disposal of the waste at a licensed low-level

radioactive waste disposal facility.

Documentation: Ensure all necessary paperwork, including the waste log and any required

manifests, is completed accurately and accompanies the waste container for pickup.

Logical Workflow for Cerium-139 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cerium-139 waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of Cerium-139 laboratory waste.
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Decontamination Procedures
In the event of a spill or contamination of laboratory surfaces or equipment with Cerium-139,

prompt and thorough decontamination is necessary.

Minor Spills: For small liquid spills, use absorbent paper to soak up the spill, working from

the outside in. Place the contaminated absorbent paper in the solid radioactive waste

container. Clean the affected area with a suitable decontamination solution (e.g.,

Radiacwash) and wipe with clean paper towels. Survey the area with a gamma survey meter

(e.g., a Geiger-Muller detector) to ensure decontamination is complete.

Major Spills: In the case of a larger spill, evacuate the immediate area, notify your RSO, and

prevent entry into the contaminated area. Follow your institution's specific emergency

procedures for radioactive spills.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of Cerium-139 waste, fostering a culture of safety and regulatory

responsibility within their organization. Always consult your institution's specific Radiation

Safety Manual and your RSO for guidance tailored to your laboratory's protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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